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Cat. No.: B095570 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
N-(2-Hydroxyethyl)propionamide is a valuable chemical intermediate possessing both amide

and primary alcohol functional groups. This unique structure makes it a versatile building block

in organic synthesis, particularly in the development of pharmaceuticals and other complex

molecules. This technical guide provides an in-depth overview of its chemical properties,

detailed experimental protocols for its synthesis, and its application as a key intermediate.

Spectroscopic data for characterization, safety information, and visualizations of synthetic

pathways are included to support researchers in its effective utilization.

Chemical and Physical Properties
N-(2-Hydroxyethyl)propionamide, also known as N-propionylethanolamine, is a colorless to

light yellow liquid at room temperature. It is soluble in water.[1][2] Key quantitative properties

are summarized in Table 1 for easy reference and comparison.
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Property Value Reference

CAS Number 18266-55-2 [1]

Molecular Formula C₅H₁₁NO₂

Molecular Weight 117.15 g/mol

Boiling Point 203 °C at 10 mmHg [1][2]

Flash Point 145 °C [1][2]

Specific Gravity (20/20) 1.07 [1][2]

Refractive Index 1.47 [1][2]

Solubility Soluble in water [1][2]

Synthesis of N-(2-Hydroxyethyl)propionamide
N-(2-Hydroxyethyl)propionamide can be synthesized through the amidation of propionic acid

or its derivatives with ethanolamine. Two common laboratory-scale protocols are provided

below.

Experimental Protocol: Amidation of Propionic Acid with
Ethanolamine
This protocol describes the direct reaction of propionic acid with ethanolamine.

Materials:

Propionic acid

Ethanolamine

Toluene (or other suitable solvent for azeotropic removal of water)

Dean-Stark apparatus

Reflux condenser
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Heating mantle

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser,

combine equimolar amounts of propionic acid and ethanolamine in toluene.

Heat the mixture to reflux. Water, the byproduct of the reaction, will be collected in the Dean-

Stark trap.

Continue the reaction until no more water is collected, indicating the completion of the

reaction.

Allow the reaction mixture to cool to room temperature.

Wash the organic layer with a saturated sodium bicarbonate solution to remove any

unreacted propionic acid, followed by a wash with brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

Filter the drying agent and remove the solvent under reduced pressure using a rotary

evaporator to yield the crude N-(2-Hydroxyethyl)propionamide.

The product can be further purified by vacuum distillation.

Experimental Protocol: Amidation of Ethyl Propionate
with Ethanolamine
This method involves the aminolysis of an ester, which can be a milder alternative to the direct

amidation of the carboxylic acid.

Materials:

Ethyl propionate
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Ethanolamine

Heating mantle with a stirrer

Reflux condenser

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine

ethyl propionate and a slight excess of ethanolamine.

Heat the mixture to reflux with stirring. The reaction progress can be monitored by thin-layer

chromatography (TLC) or gas chromatography (GC).

Once the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess ethanolamine and the ethanol byproduct under reduced pressure.

The resulting crude N-(2-Hydroxyethyl)propionamide can be purified by vacuum

distillation.

Reactants

Products

Propionic Acid
(or Ethyl Propionate)

Amidation

Ethanolamine

N-(2-Hydroxyethyl)propionamide

Water
(or Ethanol)

Click to download full resolution via product page

Caption: Synthesis of N-(2-Hydroxyethyl)propionamide.
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Application as a Chemical Intermediate: Synthesis
of N-(2-Hydroxyethyl)decanamide
N-(2-Hydroxyethyl)propionamide serves as a crucial building block for the synthesis of more

complex molecules. For instance, N-(2-hydroxyethyl) amides with longer alkyl chains have

shown potential as anticonvulsant agents. The following protocol details the synthesis of N-(2-

hydroxyethyl)decanamide, a structural analog, which illustrates the utility of this class of

intermediates.

Experimental Protocol: Synthesis of N-(2-
Hydroxyethyl)decanamide
This two-step process first involves the formation of the N-(2-hydroxyethyl)amide intermediate,

followed by its utilization.

Step 1: Synthesis of the Intermediate (Analogous to N-(2-Hydroxyethyl)propionamide)

This step is analogous to the synthesis of N-(2-Hydroxyethyl)propionamide, substituting

decanoic acid for propionic acid.

Step 2: Further Reaction of the Intermediate (Illustrative)

The intermediate, N-(2-hydroxyethyl)decanamide, can then be used in subsequent reactions.

For example, the hydroxyl group can be further functionalized.

Materials for Step 1:

Decanoic acid

Ethanolamine

Toluene

Dean-Stark apparatus

Reflux condenser
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Heating mantle

Procedure for Step 1:

Follow the procedure outlined in Section 2.1, using decanoic acid instead of propionic acid.

Reactants

Decanoic Acid

Amidation

Ethanolamine

N-(2-Hydroxyethyl)decanamide
(Intermediate)

Further
Functionalization

Final Product
(e.g., Anticonvulsant Derivative)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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